Cas no 105786-40-1 (rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide)

Rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide is a chiral bicyclic compound featuring a rigid norbornene scaffold with an amine and carboxamide functional group. Its stereochemically defined structure makes it valuable as a building block in asymmetric synthesis and medicinal chemistry. The compound’s fused ring system provides conformational rigidity, enhancing selectivity in ligand design and catalytic applications. The presence of both amine and carboxamide moieties offers versatile reactivity for further derivatization. Its high purity and well-defined stereochemistry ensure reproducibility in research applications, particularly in the development of pharmaceuticals and chiral catalysts. This compound is particularly useful for studying structure-activity relationships in bioactive molecules.
rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide structure
105786-40-1 structure
Product Name:rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
CAS No:105786-40-1
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD00143157
CID:188009
PubChem ID:2724816
Update Time:2025-10-31

rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide,3-amino-, (1R,2R,3S,4S)-rel-
    • (1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
    • 3-EXO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-EXO-CARBOXAMIDE
    • 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide hydrochloride
    • DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID AMIDE
    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide, 3-amino-, (1R,2R,3S,4S)-rel- (9CI)
    • 3-EXO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-EXO-CARBOXAMIDE 99+%
    • rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
    • MFCD00143157
    • 887341-00-6
    • SCHEMBL399572
    • 3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXAMIDE
    • cis-3-amino-bicyclo[2.2.1]hept-5-ene-2-carboxamide
    • FT-0694608
    • SY227112
    • AB86375
    • 402846-45-1
    • SB45599
    • AB03848
    • diexo-3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
    • 105786-40-1
    • AS-69642
    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide, 3-amino- (9CI)
    • 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
    • AKOS015998099
    • W15663
    • 365544-86-1
    • SCQSHSJVMGGQKR-WNJXEPBRSA-N
    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide,3-amino-,(1R,2R,3S,4S)-rel-
    • SCHEMBL4938419
    • DB-222554
    • diexo-3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid amide
    • MDL: MFCD00143157
    • Inchi: 1S/C8H12N2O/c9-7-5-2-1-4(3-5)6(7)8(10)11/h1-2,4-7H,3,9H2,(H2,10,11)
    • InChI Key: SCQSHSJVMGGQKR-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C2C=CC1C2)N)N

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 153.102788
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: -0.3
  • Topological Polar Surface Area: 70.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0996 (rough estimate)
  • Melting Point: 235-253 °C
  • Boiling Point: 274.67°C (rough estimate)
  • Flash Point: 165.836°C
  • Refractive Index: 1.4940 (estimate)
  • PSA: 69.11000
  • LogP: 1.02170
  • Solubility: Not available

rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Pricemore >>

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rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Production Method

rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Related Literature

Additional information on rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide

Research Brief on rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide (CAS: 105786-40-1): Recent Advances and Applications

The compound rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide (CAS: 105786-40-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel therapeutics. Its bicyclic structure, featuring an amino and carboxamide functional group, allows for diverse modifications, making it a promising candidate for targeting various biological pathways. Notably, research has demonstrated its efficacy in modulating enzyme activity and receptor binding, particularly in the context of neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide, emphasizing its enantioselective synthesis and scalability. The study reported a high-yield, stereocontrolled approach that could facilitate large-scale production for preclinical and clinical studies. This advancement addresses previous challenges associated with the compound's synthesis, such as low yields and racemization.

In terms of biological activity, recent in vitro and in vivo studies have shed light on the compound's mechanism of action. For instance, a 2024 paper in ACS Chemical Biology revealed that rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide acts as a potent inhibitor of a key enzyme involved in neurodegenerative diseases. The study demonstrated significant reductions in pathological markers in animal models, suggesting its potential as a disease-modifying agent.

Furthermore, the compound's application in infectious disease research has been explored. A recent preprint on bioRxiv highlighted its ability to disrupt bacterial biofilm formation, a critical factor in antibiotic resistance. The findings suggest that derivatives of rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide could serve as adjuvants to enhance the efficacy of existing antibiotics.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rel-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide (CAS: 105786-40-1) represents a compelling area of research with broad implications for drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Future studies will likely focus on expanding its therapeutic scope and improving its drug-like properties to meet clinical demands.

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